Cas no 2006278-14-2 (Methyl4-Cyano-4-(2-fluorophenyl)butyrate)

• Product Name: Methyl4-Cyano-4-(2-fluorophenyl)butyrate
• CAS No: 2006278-14-2
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• MDL: MFCD30067135
• CID: 4634161
• Update Time: 2025-05-20

Methyl4-Cyano-4-(2-fluorophenyl)butyrate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Cyano-4-(2-fluorophenyl)butyrate
• Methyl4-Cyano-4-(2-fluorophenyl)butyrate

• MDL： MFCD30067135
• Inchi： 1S/C12H12FNO2/c1-16-12(15)7-6-9(8-14)10-4-2-3-5-11(10)13/h2-5,9H,6-7H2,1H3
• InChI Key： IASNKEMUKXCFER-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCC(C#N)C1=CC=CC=C1F

Additional information on Methyl4-Cyano-4-(2-fluorophenyl)butyrate

Methyl 4-Cyano-4-(2-fluorophenyl)butyrate (CAS No. 2006278-14-2): A Versatile Intermediate in Pharmaceutical Synthesis

Methyl 4-Cyano-4-(2-fluorophenyl)butyrate (CAS 2006278-14-2) is an important fluorinated organic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This ester derivative with a cyano group and fluorophenyl moiety offers unique reactivity that makes it valuable for constructing complex molecular architectures, particularly in drug discovery programs.

The compound's structure features a butyrate ester backbone with a cyano group at the 4-position and a 2-fluorophenyl substituent, creating multiple points for chemical modification. This structural versatility explains why Methyl 4-Cyano-4-(2-fluorophenyl)butyrate synthesis has become a topic of interest among medicinal chemists. Recent publications indicate its utility as a building block for CNS-active compounds and enzyme inhibitors, aligning with current trends in targeted drug development.

From a synthetic chemistry perspective, the fluorine atom in the aromatic ring provides electronic effects that influence the compound's reactivity in coupling reactions, while the ester group offers straightforward transformation possibilities. The cyano functionality serves as a potential handle for further elaboration into amides, acids, or heterocycles. These features make CAS 2006278-14-2 particularly valuable for parallel synthesis approaches in drug discovery.

Recent advances in fluorinated pharmaceutical ingredients have increased demand for intermediates like Methyl 4-Cyano-4-(2-fluorophenyl)butyrate. The incorporation of fluorine atoms into drug molecules remains a hot topic in medicinal chemistry, as evidenced by the growing number of FDA-approved fluorinated drugs. This compound's 2-fluorophenyl group contributes to improved metabolic stability and membrane permeability in final active pharmaceutical ingredients (APIs).

The physicochemical properties of Methyl 4-Cyano-4-(2-fluorophenyl)butyrate make it suitable for various synthetic applications. Its moderate polarity allows for good solubility in common organic solvents while remaining sufficiently stable for storage and handling. These characteristics, combined with its multiple reactive sites, have positioned it as a valuable intermediate in the synthesis of bioactive molecules and specialty chemicals.

In the context of green chemistry initiatives, researchers have explored optimized synthetic routes to Methyl 4-Cyano-4-(2-fluorophenyl)butyrate that minimize waste generation and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. The compound's versatility supports its use in multistep synthesis workflows, where efficiency and yield are critical considerations.

Quality control aspects of CAS 2006278-14-2 production have gained attention, with analytical methods focusing on purity determination and impurity profiling. Advanced techniques including HPLC-MS and NMR spectroscopy are routinely employed to characterize this compound, ensuring it meets the stringent requirements of pharmaceutical applications. These quality measures are particularly important given the compound's role in synthesizing potential drug candidates.

The market for fluorinated building blocks like Methyl 4-Cyano-4-(2-fluorophenyl)butyrate continues to expand, driven by ongoing drug discovery efforts and the development of novel therapeutic agents. Custom synthesis providers and specialty chemical manufacturers have reported increasing inquiries about this compound, reflecting its growing importance in medicinal chemistry research. This trend is expected to continue as fluorine-containing compounds maintain their prominence in pharmaceutical development pipelines.

From a regulatory perspective, proper handling and documentation of Methyl 4-Cyano-4-(2-fluorophenyl)butyrate follows standard chemical safety protocols. While not classified as hazardous under normal handling conditions, appropriate laboratory practices should always be observed when working with this or any chemical substance. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe handling procedures.

Looking forward, the applications of CAS 2006278-14-2 are likely to expand as synthetic methodologies evolve. Its combination of fluorine substitution and versatile functional groups makes it particularly suitable for emerging areas such as PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. These cutting-edge therapeutic approaches represent one of the most exciting frontiers in drug discovery today.

In conclusion, Methyl 4-Cyano-4-(2-fluorophenyl)butyrate stands as a noteworthy example of how carefully designed small molecules can serve as valuable tools in pharmaceutical research. Its structural features and synthetic utility ensure its continued relevance in the development of new therapeutic agents, particularly in areas where fluorinated compounds demonstrate advantages. As the demand for specialized chemical intermediates grows, compounds like CAS 2006278-14-2 will remain important contributors to advances in medicinal chemistry and drug development.